4-(2-fluorophenyl)-3-((1-(morpholinosulfonyl)piperidin-3-yl)methyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 4-(2-fluorophenyl)-3-[(1-morpholin-4-ylsulfonylpiperidin-3-yl)methyl]-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C18H24FN5O4S/c19-15-5-1-2-6-16(15)24-17(20-21-18(24)25)12-14-4-3-7-23(13-14)29(26,27)22-8-10-28-11-9-22/h1-2,5-6,14H,3-4,7-13H2,(H,21,25)
• InChI Key: DFJCNSSXBKHFQD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)N2CCOCC2)CC3=NNC(=O)N3C4=CC=CC=C4F
• Molecular Formula: C18H24FN5O4S
• Molecular Weight: 425.5 g/mol

Description

4-(2-fluorophenyl)-3-((1-(morpholinosulfonyl)piperidin-3-yl)methyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C18H24FN5O4S and its molecular weight is 425.48. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

A study by Arul and Smith (2016) evaluated the anticancer activity of a 1,2,4-triazole derivative against Dalton’s Lymphoma Ascitic in mice. They found that the derivative showed considerable improvement in various hematological parameters and reduced levels of certain enzymes, indicating strong support for its anticancer activity (Arul & Smith, 2016).

Antimicrobial Activities

Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives, including compounds with morpholine and piperazine, and screened them for antimicrobial activities. They found that some of these compounds possess good or moderate activities against various microorganisms (Bektaş et al., 2007).

Structural Analysis and Theoretical Studies

Shukla et al. (2017) and (2014) conducted studies involving biologically active 1,2,4-triazole derivatives. They performed structural characterization and theoretical analysis to understand the nature of intermolecular interactions within these compounds. These studies provide valuable insights into the molecular structures and potential applications of these derivatives (Shukla et al., 2017) (Shukla et al., 2014).

Antiinflammatory Activity

Hosur et al. (1993) explored the synthesis of various 3-substituted-4-amino-5-mercapto-1,2,4-triazoles and evaluated their antiinflammatory activity. They found significant activity in certain compounds, indicating their potential as antiinflammatory agents (Hosur et al., 1993).

Synthesis and Characterization

S.V. et al. (2019) synthesized and characterized a compound related to 1,2,4-triazoles, which was screened for various biological activities, including antibacterial and antioxidant activities. This study highlights the compound's potential in therapeutic applications (S.V. et al., 2019).